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Compound of Interest

Compound Name: 4-Methoxy-N,N-dimethylaniline

Cat. No.: B1210411 Get Quote

Essential Safety and Handling Guide for 4-Methoxy-
N,N-dimethylaniline
This guide provides immediate and essential safety protocols for handling 4-Methoxy-N,N-
dimethylaniline (CAS No. 701-56-4) in a laboratory setting. The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals

by minimizing exposure and mitigating risks.

Hazard Identification and Classification
4-Methoxy-N,N-dimethylaniline is classified with the following hazards:

Acute Oral Toxicity, Category 4: Harmful if swallowed.[1]

Acute Inhalation Toxicity, Category 4: Harmful if inhaled.[1]

Skin Corrosion/Irritation, Category 2: Causes skin irritation.[1]

Serious Eye Damage/Eye Irritation, Category 2: Causes serious eye irritation.[1]

Specific Target Organ Toxicity - Single Exposure, Category 3: May cause respiratory

irritation.[1][2]
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While specific quantitative safety data for 4-Methoxy-N,N-dimethylaniline is limited, the

following tables provide available data and information for structurally similar compounds to

guide risk assessment.

Physical and Chemical Properties

Property Value

Molecular Formula C₉H₁₃NO

Molecular Weight 151.21 g/mol

Appearance White to light yellow powder or crystal.

Storage Temperature
Room temperature, in a dry, well-ventilated

place.[2][3]

Toxicological Data

No specific LD50 data is available for 4-Methoxy-N,N-dimethylaniline. The following data is

for a structurally similar compound, 4-Amino-N,N-dimethylaniline.

Endpoint Value Species

LD50 Oral 30 mg/kg Mouse

Occupational Exposure Limits

No specific occupational exposure limits have been established for 4-Methoxy-N,N-
dimethylaniline. The following data is for the related compound N,N-Dimethylaniline and

should be used as a reference for control measures.

Organization TWA STEL

OSHA (PEL) 5 ppm -

NIOSH (REL) 5 ppm 10 ppm

ACGIH (TLV) 5 ppm 10 ppm
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent all routes of exposure.

Protection Type Recommended Equipment
Specifications and
Purpose

Eye and Face Protection
Chemical safety goggles and

face shield

Goggles must conform to

EN166 or NIOSH standards. A

face shield should be worn

over goggles when there is a

risk of splashing.[2]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene)

No specific breakthrough time

data is available. Inspect

gloves before each use and

dispose of them immediately

after contamination or at the

end of a task. Use proper

glove removal technique to

avoid skin contact.[2]

Body Protection
Chemical-resistant lab coat or

coveralls
To prevent skin contact.

Respiratory Protection NIOSH-approved respirator

For nuisance exposures, a

P95 (US) or P1 (EU EN 143)

particle respirator may be

used.[2] For higher-level

protection or in poorly

ventilated areas, use an

OV/AG/P99 (US) or ABEK-P2

(EU EN 143) respirator

cartridge.[2]

Operational and Disposal Plans
Safe Handling Protocol
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Adherence to the following step-by-step protocol is crucial for minimizing exposure during the

handling of 4-Methoxy-N,N-dimethylaniline.

Preparation:

Work in a properly functioning and certified chemical fume hood.

Cover the work surface with disposable absorbent pads.

Ensure an emergency eyewash station and safety shower are readily accessible.

Assemble all necessary equipment and reagents before starting work.

Don all required personal protective equipment.

Weighing and Transfer:

Perform all weighing and transfer operations within the chemical fume hood.

Use a dedicated, clean spatula for transferring the solid material.

Handle the compound gently to avoid creating dust.

Close the container tightly immediately after use.

Dissolution:

Add solvent to the vessel containing the compound slowly to prevent splashing.

If necessary, use gentle agitation (e.g., magnetic stirrer) to aid dissolution.

Keep the container covered as much as possible during this process.

Post-Handling:

Decontaminate all equipment and the work surface thoroughly.

Properly dispose of all contaminated disposable materials.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1210411?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wash hands thoroughly with soap and water after removing gloves.

Emergency Procedures
Situation Action

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[2] Remove contaminated

clothing. Seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally.[2] Seek immediate medical

attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2]

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Cover the spill

with an inert absorbent material (e.g., sand,

vermiculite). Sweep up the absorbed material

and place it in a sealed container for disposal.[2]

Do not let the product enter drains.[2]

Storage and Disposal Plan
Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as acids, acid chlorides, acid anhydrides, and oxidizing agents.[2] Keep the container tightly

closed.

Disposal: Dispose of waste in accordance with all applicable federal, state, and local

regulations. This material may be burned in a chemical incinerator equipped with an
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afterburner and scrubber.[2] Contact a licensed professional waste disposal service.

Experimental Workflow
The following diagram illustrates the standard workflow for safely handling 4-Methoxy-N,N-
dimethylaniline in a laboratory setting.
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Safe Handling Workflow for 4-Methoxy-N,N-dimethylaniline
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Caption: Workflow for handling 4-Methoxy-N,N-dimethylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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